Citrazinic acid
Overview
Description
Citrazinic acid (CZA) is a heterocyclic compound consisting of a dihydro pyridine ring derived with a carboxylate group . The yellow solid exists as multiple tautomers, and it frequently forms dimers . This compound is commonly formed in citric acid-based carbon nanodots (CND) and is responsible for the blue light found in citric acid CNDs .
Synthesis Analysis
This compound can be prepared by creating a solution of citric acid and toluenesulfonic acid, which forms a 1,3-diester . That solution, when added to a heated ammonia solution, results in this compound . Another method involves the use of citric acid and urea, where the formation of a this compound single monomer and oligomers is expected to affect the optical properties of the CDs .Molecular Structure Analysis
The molecular formula of this compound is C6H5NO4 . It has a molar mass of 155.109 g·mol−1 . The InChI key for this compound is CSGQJHQYWJLPKY-UHFFFAOYSA-N .Chemical Reactions Analysis
This compound is commonly formed in citric acid-based carbon nanodots (CND). It is responsible for the blue light found in citric acid CNDs . The wavelengths of light emitted by citrazinic in CNDs can be shifted by changing the pH of the solution .Physical And Chemical Properties Analysis
This compound appears as a yellow powder . It has a melting point of >300 °C . It is slightly soluble in water, methanol, DMSO, and acidic solutions, but very soluble in alkaline solutions .Scientific Research Applications
Synthesis of Ligands for Dye-Sensitized Solar Cells
Citrazinic Acid is utilized as a starting material for synthesizing tridentate and tetradentate ligands containing carboxylic groups. These ligands are essential for anchoring sensitizers on TiO2, a crucial component in dye-sensitized solar cells (DSCs). This application highlights its role in improving the efficiency and stability of DSCs, which are promising for renewable energy technologies (Klein et al., 2011).
Optical Properties and Aggregation
This compound demonstrates unique optical properties, influenced by its aggregation states and chemical environment. Its weak fluorescence and tendency to form aggregates and tautomers, which have largely unexplored optical properties, make it a subject of interest in the study of carbon dots and other nanomaterials for potential optical applications (Stagi et al., 2020).
Role in Bone Metabolism
While not directly about this compound, related studies on citric acid and its derivatives, including this compound, underscore their significance in bone metabolism. Citric acid plays a crucial role in the pathophysiology and medical management of bone diseases, indicating the potential for this compound to contribute to this area through its biochemical relationships and derivations (Granchi et al., 2019).
Antimicrobial Properties
Research on citric acid derivatives, including this compound, has explored their antimicrobial properties. These compounds have shown potential in inhibiting bacterial growth without the need for traditional antimicrobial agents, suggesting applications in wound dressing, tissue engineering, and other medical areas where antimicrobial action is desired (Su et al., 2014).
Photoluminescence and Carbon Dots
This compound and its derivatives are identified as intermediates that contribute to the blue fluorescence observed in carbon dots synthesized from citric acid. This association is significant for understanding the luminescence properties of carbon dots, a rapidly growing field within nanotechnology and materials science (Mura et al., 2019).
Safety and Hazards
Future Directions
While specific future directions for Citrazinic acid are not mentioned in the search results, it is noted that the potentiality of Cdots, in which this compound is commonly formed, being used in organic electronics, such as organic light-emitting devices (OLEDs), electrical sensing, and energy storage and conversion applications is highlighted .
Mechanism of Action
Target of Action
Citrazinic acid, a heterocyclic compound consisting of a dihydro pyridine ring derived with a carboxylate group , is primarily targeted in the formation of carbon nanodots (CNDs) . The compound plays a significant role in the emission of blue light found in citric acid-based CNDs .
Mode of Action
The interaction of this compound with its targets results in a change in the wavelengths of light emitted by this compound in CNDs . This change can be manipulated by adjusting the pH of the solution .
Biochemical Pathways
This compound is commonly formed in citric acid-based carbon nanodots (CNDs) . The biochemical pathway of this compound involves the reaction of citric acid and toluenesulfonic acid, which forms a 1,3-diester . This solution, when added to a heated ammonia solution, results in this compound .
Pharmacokinetics
It is known that this compound is slightly soluble in water, methanol, dmso, and acidic solutions, but very soluble in alkaline solutions . These solubility properties may influence the bioavailability of this compound.
Result of Action
The primary result of this compound’s action is the emission of blue light in citric acid-based CNDs . This is due to the interaction of this compound with its targets within the CNDs .
Action Environment
The action, efficacy, and stability of this compound are influenced by environmental factors such as the pH of the solution . By changing the pH of the solution, the wavelengths of light emitted by this compound in CNDs can be shifted .
Biochemical Analysis
Biochemical Properties
Citrazinic acid is a weakly fluorescent compound whose optical properties are dependent on aggregation states and chemical environment . It has a strong tendency to form dimers at high concentrations
Cellular Effects
It is known to be responsible for the blue light found in citric acid CNDs , suggesting it may have some influence on cellular processes related to light absorption or emission
Molecular Mechanism
It is known to exist as multiple tautomers and frequently forms dimers . The wavelengths of light emitted by this compound in CNDs can be shifted by changing the pH of the solution , indicating that it may interact with other biomolecules in a pH-dependent manner
Metabolic Pathways
It is known to be formed in citric acid-based carbon nanodots (CND) , suggesting it may be involved in the metabolic pathways of citric acid
properties
IUPAC Name |
2-hydroxy-6-oxo-1H-pyridine-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5NO4/c8-4-1-3(6(10)11)2-5(9)7-4/h1-2H,(H,10,11)(H2,7,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CSGQJHQYWJLPKY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(NC1=O)O)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5NO4 |
Source
|
| Record name | Citrazinic acid | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Citrazinic_acid | |
| Description | Chemical information link to Wikipedia. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3059185 |
Source
|
| Record name | 2,6-Dihydroxyisonicotinic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID3059185 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
155.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
99-11-6 |
Source
|
| Record name | Citrazinic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=99-11-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Citrazinic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000099116 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | CITRAZINIC ACID | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=41334 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | CITRAZINIC ACID | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=5214 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 4-Pyridinecarboxylic acid, 1,2-dihydro-6-hydroxy-2-oxo- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 2,6-Dihydroxyisonicotinic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID3059185 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,6-dihydroxyisonicotinic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.002.483 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | CITRAZINIC ACID | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/N8Q4XFV86A | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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